![molecular formula C36H58ClNO6S2 B017707 2-Octyloxy-5-[2-octyloxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonylamino]benzenesulfonyl chloride CAS No. 109871-03-6](/img/structure/B17707.png)
2-Octyloxy-5-[2-octyloxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonylamino]benzenesulfonyl chloride
Overview
Description
2-Octyloxy-5-[2-octyloxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonylamino]benzenesulfonyl chloride is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. This compound is known for its unique properties and has been used in various research studies to investigate its effects on biological systems.
Mechanism of Action
The mechanism of action of 2-Octyloxy-5-[2-octyloxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonylamino]benzenesulfonyl chloride involves the inhibition of certain enzymes and proteins that play a key role in the development and progression of various diseases. This compound has been shown to inhibit the activity of specific enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
2-Octyloxy-5-[2-octyloxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonylamino]benzenesulfonyl chloride has been shown to have various biochemical and physiological effects on biological systems. This compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce inflammation in various cell types.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Octyloxy-5-[2-octyloxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonylamino]benzenesulfonyl chloride in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations of using this compound in lab experiments include its high cost and limited availability.
Future Directions
There are several future directions for the research and development of 2-Octyloxy-5-[2-octyloxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonylamino]benzenesulfonyl chloride. These include the investigation of its potential applications in the treatment of other diseases, the development of new synthetic routes for its synthesis, and the optimization of its pharmacological properties for improved efficacy and safety.
In conclusion, 2-Octyloxy-5-[2-octyloxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonylamino]benzenesulfonyl chloride is a unique chemical compound that has been extensively studied for its potential applications in the field of scientific research. This compound has shown promising results in various research studies and has the potential to be developed into new drugs and therapies for the treatment of various diseases. Further research is needed to fully understand the potential of this compound and its future applications.
Synthesis Methods
The synthesis of 2-Octyloxy-5-[2-octyloxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonylamino]benzenesulfonyl chloride involves the reaction between 2-Octyloxy-5-aminobenzenesulfonamide and 2-Octyloxy-5-(1,1,3,3-tetramethylbutyl)benzenesulfonyl chloride in the presence of a suitable solvent and catalyst. The reaction is carried out under controlled conditions to obtain a pure and high yield product.
Scientific Research Applications
2-Octyloxy-5-[2-octyloxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonylamino]benzenesulfonyl chloride has been extensively studied for its potential applications in various scientific research fields. This compound has been used in the development of new drugs and therapies for the treatment of various diseases such as cancer, diabetes, and inflammation.
properties
CAS RN |
109871-03-6 |
|---|---|
Product Name |
2-Octyloxy-5-[2-octyloxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonylamino]benzenesulfonyl chloride |
Molecular Formula |
C36H58ClNO6S2 |
Molecular Weight |
700.4 g/mol |
IUPAC Name |
2-octoxy-5-[[2-octoxy-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfonylamino]benzenesulfonyl chloride |
InChI |
InChI=1S/C36H58ClNO6S2/c1-8-10-12-14-16-18-24-43-31-23-21-30(27-33(31)45(37,39)40)38-46(41,42)34-26-29(36(6,7)28-35(3,4)5)20-22-32(34)44-25-19-17-15-13-11-9-2/h20-23,26-27,38H,8-19,24-25,28H2,1-7H3 |
InChI Key |
RHBKBXGCPHWXSZ-UHFFFAOYSA-N |
SMILES |
CCCCCCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)NC2=CC(=C(C=C2)OCCCCCCCC)S(=O)(=O)Cl |
Canonical SMILES |
CCCCCCCCOC1=C(C=C(C=C1)C(C)(C)CC(C)(C)C)S(=O)(=O)NC2=CC(=C(C=C2)OCCCCCCCC)S(=O)(=O)Cl |
synonyms |
2-Octyloxy-5-[2-octyloxy-5-(1,1,3,3-tetramethylbutyl)phenylsulfonylamino]benzenesulfonyl chloride |
Origin of Product |
United States |
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![[(2S,3R,4R,5R)-2-[6-amino-3-[[6-amino-9-[(2S,3R,4R,5R)-4-hydroxy-5-[[hydroxy-[hydroxy(phosphonooxy)phosphoryl]oxyphosphoryl]oxymethyl]-3-[6-(propanoylamino)hexanoyloxy]oxolan-2-yl]-4H-purin-3-yl]disulfanyl]-4H-purin-9-yl]-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] 6-(propanoylamino)hexanoate](/img/structure/B17653.png)
